Cas no 1355233-94-1 (2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde)

• Product Name: 2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde
• CAS No: 1355233-94-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 5159698
• Update Time: 2025-05-23

2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde
• 1-Piperidinecarboxaldehyde, 2-(4-methoxyphenyl)-

• Inchi： 1S/C13H17NO2/c1-16-12-7-5-11(6-8-12)13-4-2-3-9-14(13)10-15/h5-8,10,13H,2-4,9H2,1H3
• InChI Key： IGWQSQQTTGMYDF-UHFFFAOYSA-N
• SMILES： N1(C=O)CCCCC1C1=CC=C(OC)C=C1

Additional information on 2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde

Comprehensive Overview of 2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde (CAS No. 1355233-94-1)

The compound 2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde (CAS No. 1355233-94-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring and a methoxy-phenyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in 2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde is its role in medicinal chemistry. The compound's aldehyde functionality allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing modern challenges in drug design, such as improving bioavailability and reducing off-target effects. Recent studies have explored its use in the synthesis of neuroprotective agents, aligning with the current focus on neurodegenerative diseases like Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, CAS No. 1355233-94-1 exemplifies the importance of heterocyclic compounds in modern research. The piperidine moiety is a common scaffold in many pharmaceuticals, contributing to its lipophilicity and binding affinity. Coupled with the methoxy-phenyl group, this compound exhibits promising pharmacokinetic properties, making it a candidate for further optimization. Laboratories worldwide are investigating its potential in high-throughput screening and combinatorial chemistry.

In addition to its pharmaceutical applications, 2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde is also relevant in material science. Its aromatic and aldehyde groups can participate in cross-coupling reactions, which are essential for creating advanced polymeric materials and catalysts. This dual utility underscores its value across multiple disciplines, from life sciences to industrial chemistry.

The safety and handling of CAS No. 1355233-94-1 are well-documented, with standard protocols for storage and usage in laboratory settings. Unlike some reactive aldehydes, this compound exhibits moderate stability under ambient conditions, facilitating its integration into green chemistry initiatives. Researchers emphasize the importance of sustainable synthesis methods to minimize environmental impact, a topic increasingly prioritized in academic and industrial circles.

Looking ahead, the demand for 2-(4-Methoxy-phenyl)-piperidine-1-carbaldehyde is expected to rise, driven by its versatility and the expanding scope of precision medicine. Innovations in computational chemistry and AI-driven drug discovery are likely to further unlock its potential, addressing unmet medical needs. As the scientific community continues to explore its applications, this compound remains a cornerstone in the quest for novel therapeutic agents and functional materials.